molecular formula C22H25N5O4S B2762080 N-cyclopentyl-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide CAS No. 872838-31-8

N-cyclopentyl-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

Cat. No. B2762080
CAS RN: 872838-31-8
M. Wt: 455.53
InChI Key: PFCRHVCVXQQBBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-cyclopentyl-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide” is a complex organic molecule. It contains a cyclopentyl group, a methoxyphenyl group, and a tetrahydropyrimido[4,5-d]pyrimidin-4-yl group, among others. These types of compounds are often synthesized for use in various fields, including medicinal chemistry .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. Unfortunately, without specific data or a diagram, it’s difficult to provide a detailed analysis .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. These could include properties like solubility, melting point, boiling point, and reactivity .

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

  • Antimicrobial and Antifungal Agents

    A wide range of studies has focused on the synthesis of novel heterocyclic compounds derived from various chemical reactions, showing significant antimicrobial and antifungal activities. For instance, compounds synthesized from reactions involving similar heterocyclic skeletons have demonstrated promising results against various bacterial and fungal strains, suggesting their potential in developing new therapeutic agents (Hossan et al., 2012).

  • Anti-Inflammatory and Analgesic Properties

    Several studies have synthesized and tested compounds for their anti-inflammatory and analgesic properties. For example, derivatives of heterocyclic compounds have been evaluated for their COX-1/COX-2 inhibition, showing significant analgesic and anti-inflammatory activities, which could be beneficial for the development of new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

  • Anticonvulsant Agents

    The synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives and their evaluation as potential anticonvulsants have been explored. These studies involve comprehensive structural analysis and biological testing, indicating moderate anticonvulsant activities and presenting a basis for further pharmaceutical development (Severina et al., 2020).

  • Antitumor Activity

    Research into the synthesis and biological evaluation of novel compounds for antitumor activity has been conducted, revealing some compounds' potential to inhibit cancer cell growth. This research underscores the importance of novel heterocyclic compounds in developing new anticancer therapies (Al-Sanea et al., 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Without more information, it’s difficult to provide a detailed safety profile .

Future Directions

The future directions for research on this compound would depend on its intended use and how well it performs in that role. If it were a drug, for example, future research might focus on improving its efficacy, reducing side effects, or finding new applications .

properties

IUPAC Name

N-cyclopentyl-2-[7-(2-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O4S/c1-26-19-17(21(29)27(2)22(26)30)20(32-12-16(28)23-13-8-4-5-9-13)25-18(24-19)14-10-6-7-11-15(14)31-3/h6-7,10-11,13H,4-5,8-9,12H2,1-3H3,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFCRHVCVXQQBBE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=NC(=N2)C3=CC=CC=C3OC)SCC(=O)NC4CCCC4)C(=O)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopentyl-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.